Cas no 1215670-87-3 (4-{4-(Trifluoromethyl)pyrimidin-2-yloxy}aniline)

• Product Name: 4-{4-(Trifluoromethyl)pyrimidin-2-yloxy}aniline
• CAS No: 1215670-87-3
• MF: C₁₁H₈F₃N₃O
• MW: 255.195932388306
• MDL: MFCD11505003
• CID: 4578338
• PubChem ID: 51063682
• Update Time: 2025-06-08

4-{4-(Trifluoromethyl)pyrimidin-2-yloxy}aniline Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(Trifluoromethyl)pyrimidin-2-yl]oxy}aniline
• Benzenamine, 4-[[4-(trifluoromethyl)-2-pyrimidinyl]oxy]-
• 4-{4-(Trifluoromethyl)pyrimidin-2-yloxy}aniline

• MDL： MFCD11505003
• Inchi： 1S/C11H8F3N3O/c12-11(13,14)9-5-6-16-10(17-9)18-8-3-1-7(15)2-4-8/h1-6H,15H2
• InChI Key： ZQRVRZOKYHSJDM-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC2=NC=CC(C(F)(F)F)=N2)C=C1

Additional information on 4-{4-(Trifluoromethyl)pyrimidin-2-yloxy}aniline

Comprehensive Overview of 4-{4-(Trifluoromethyl)pyrimidin-2-yloxy}aniline (CAS No. 1215670-87-3)

4-{4-(Trifluoromethyl)pyrimidin-2-yloxy}aniline (CAS No. 1215670-87-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrimidine core with a trifluoromethyl group and an aniline moiety, making it a versatile intermediate for designing bioactive molecules. Its molecular formula and synthetic applications are frequently searched by researchers exploring heterocyclic chemistry and fluorinated compounds.

Recent studies highlight the growing demand for trifluoromethylated pyrimidines in drug discovery, particularly for targeting kinase inhibitors and antimicrobial agents. The CAS No. 1215670-87-3 compound’s structure-activity relationship (SAR) is often discussed in forums focusing on medicinal chemistry optimization. Its solubility and stability under physiological conditions are key parameters for researchers developing small-molecule therapeutics.

In agrochemical applications, 4-{4-(Trifluoromethyl)pyrimidin-2-yloxy}aniline derivatives are investigated for their potential as herbicides and pesticides. The trifluoromethyl group enhances lipophilicity, improving membrane penetration in target organisms. This aligns with industry trends toward eco-friendly crop protection solutions, a hot topic in sustainable agriculture discussions.

Synthetic routes to CAS No. 1215670-87-3 often involve nucleophilic aromatic substitution (SNAr) reactions between 2-chloropyrimidines and 4-aminophenol. Optimizing reaction yields and purification methods is a common challenge addressed in patent literature. Analytical techniques like HPLC and NMR are critical for quality control, as impurities may affect downstream applications.

Environmental and regulatory considerations for fluorinated compounds are increasingly relevant. Researchers query degradation pathways and toxicity profiles of such molecules, reflecting broader concerns about green chemistry. The OECD guidelines for chemical safety assessments often cite analogs of this compound.

In material science, the electron-withdrawing nature of the trifluoromethyl group makes 1215670-87-3 a candidate for designing organic semiconductors or liquid crystals. This intersects with searches for advanced functional materials in flexible electronics.

Future directions for 4-{4-(Trifluoromethyl)pyrimidin-2-yloxy}aniline research may explore its catalytic applications or bioconjugation strategies. Collaborative studies between academia and industry could unlock novel uses, driven by its structural modularity.